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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-Opfp

Cat. No.: B575006

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure of N-a-(9-
fluorenylmethoxycarbonyl)-N-in-(tert-butoxycarbonyl)-L-tryptophan pentafluorophenyl ester,
commonly abbreviated as Fmoc-Trp(Boc)-Opfp. This compound is a crucial building block in
solid-phase peptide synthesis (SPPS), particularly for complex peptides where side-chain
protection of tryptophan is essential.

Core Structural Components

Fmoc-Trp(Boc)-Opfp is a derivative of the amino acid L-tryptophan, modified with three key
functional groups that facilitate its use in peptide synthesis. Its IUPAC name is tert-butyl 3-
[(2S)-2-(9H-fluoren-9-yImethoxycarbonylamino)-3-oxo-3-(2,3,4,5,6-
pentafluorophenoxy)propyl]indole-1-carboxylate.[1] The structure is comprised of four primary
moieties:

e L-Tryptophan (Trp): The central amino acid scaffold, featuring a chiral a-carbon, an a-amino
group, a carboxyl group, and its characteristic indole side chain.

e Fmoc Group (9-fluorenylmethyloxycarbonyl): Attached to the a-amino group (-NH2) of the
tryptophan backbone. This bulky, base-labile protecting group prevents the amine from
forming unwanted peptide bonds during the coupling process. It is typically removed using a
piperidine solution.[2]
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e Boc Group (tert-butoxycarbonyl): Attached to the nitrogen atom of the indole ring in the
tryptophan side chain. This acid-labile protecting group minimizes potential side reactions
involving the indole nitrogen during peptide assembly.[2]

o Opfp Group (Pentafluorophenyl Ester): Formed by the esterification of the tryptophan's
carboxyl group (-COOH) with pentafluorophenol. This group serves as an excellent leaving
group, activating the carboxyl terminus for efficient amide bond formation with the free amine
of the growing peptide chain.[3]

The strategic combination of these orthogonal protecting (Fmoc, Boc) and activating (Opfp)
groups allows for precise and controlled incorporation of tryptophan into a peptide sequence.

Molecular Properties

The key quantitative data for Fmoc-Trp(Boc)-Opfp are summarized below.

Property Value Source
Molecular Formula C37H29F5N206 [11[3]
Molecular Weight 692.63 g/mol [11[3]
CAS Number 181311-44-4 [1][3]
Appearance White to faint beige powder [3]
Purity (HPLC) >95.0% [3]

Structural Visualization

The logical arrangement and covalent bonding of the four primary moieties are illustrated in the
diagram below. The tryptophan acts as the central linker, with the Fmoc and Opfp groups at the
N-terminus and C-terminus, respectively, and the Boc group protecting the side chain.
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Diagram of Fmoc-Trp(Boc)-Opfp structural components.

Experimental Protocols: Confirmation of Structure

While this guide does not cite a specific experimental study, the confirmation of the structure of
Fmoc-Trp(Boc)-Opfp would be routinely achieved through a combination of standard
analytical techniques. A generalized protocol for such a characterization is outlined below.

Objective: To verify the chemical identity, structure, and purity of synthesized Fmoc-Trp(Boc)-
Opfp.

Methodologies:
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: To confirm the presence and connectivity of protons. Expected signals would
include aromatic protons from the Fmoc and indole rings, the a-proton of tryptophan, and
aliphatic protons from the Boc group. The chemical shifts and coupling patterns would be
used to confirm the covalent structure.

o 13C NMR: To identify all unique carbon atoms in the molecule, confirming the presence of
carbonyls (ester, amide, carbamate), aromatic rings, and aliphatic carbons.

o 1%F NMR: To specifically confirm the five fluorine atoms of the pentafluorophenyl group,
typically showing characteristic signals in the fluorine spectrum.

e Mass Spectrometry (MS):
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o Protocol: High-resolution mass spectrometry (HRMS), often using electrospray ionization
(ESI), would be employed to determine the accurate mass of the molecule.

o Expected Outcome: The measured monoisotopic mass should match the calculated value
for the molecular formula C37H29FsN206 (692.1946 Da).[1] This confirms the elemental
composition. Fragmentation patterns could further verify the connectivity of the main
groups.

e Infrared (IR) Spectroscopy:

o Protocol: A sample would be analyzed using Fourier-transform infrared (FTIR)
spectroscopy.

o Expected Outcome: The spectrum would show characteristic absorption bands confirming
key functional groups: C=0 stretching for the ester, amide, and carbamate groups; N-H
stretching for the amide; and C-F stretching for the Opfp ring.

» High-Performance Liquid Chromatography (HPLC):

o Protocol: Reversed-phase HPLC (RP-HPLC) with a UV detector would be used to assess
the purity of the compound. A gradient of organic solvent (e.g., acetonitrile) in water would
be employed.

o Expected Outcome: A single major peak in the chromatogram would indicate a high
degree of purity (typically >95%).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Molecular Structure of Fmoc-
Trp(Boc)-Opfp]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575006#what-is-the-structure-of-fmoc-trp-boc-opfp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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